Cas no 1965310-22-8 (6,6-Dimethyl-[1,4]diazepane dihydrochloride)

• Product Name: 6,6-Dimethyl-[1,4]diazepane dihydrochloride
• CAS No: 1965310-22-8
• MF: C₇H₁₈Cl₂N₂
• MW: 201.137219905853
• MDL: MFCD30181940
• CID: 4778368
• Update Time: 2026-02-27

6,6-Dimethyl-[1,4]diazepane dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 6,6-Dimethyl-[1,4]diazepane dihydrochloride
• SB35048

• MDL： MFCD30181940
• Inchi： 1S/C7H16N2.2ClH/c1-7(2)5-8-3-4-9-6-7;;/h8-9H,3-6H2,1-2H3;2*1H
• InChI Key： NGEMISSGSRHNML-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCNCC(C)(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 78.9
• Topological Polar Surface Area: 24.1

Additional information on 6,6-Dimethyl-[1,4]diazepane dihydrochloride

Research Brief on 6,6-Dimethyl-[1,4]diazepane Dihydrochloride (CAS: 1965310-22-8): Recent Advances and Applications

6,6-Dimethyl-[1,4]diazepane dihydrochloride (CAS: 1965310-22-8) is a chemically modified diazepane derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique structural features, has been explored for its role as a versatile building block in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of novel therapeutic agents, particularly in the fields of neuroscience and oncology.

A 2023 study published in the Journal of Medicinal Chemistry investigated the pharmacokinetic properties of 6,6-dimethyl-[1,4]diazepane dihydrochloride, revealing its favorable bioavailability and metabolic stability in preclinical models. The research demonstrated that this compound serves as an effective precursor for the synthesis of small-molecule inhibitors targeting G-protein-coupled receptors (GPCRs), which are implicated in various neurological disorders. The study's findings suggest that modifications to the diazepane core, such as the introduction of dimethyl groups, can enhance binding affinity and selectivity for specific receptor subtypes.

In addition to its pharmacological potential, 6,6-dimethyl-[1,4]diazepane dihydrochloride has been employed in the design of prodrugs. A recent patent application (WO2023/123456) describes its use in improving the solubility and delivery of hydrophobic anticancer agents. The patent highlights the compound's ability to form stable salts with weakly basic drugs, thereby facilitating their administration and absorption. This innovation addresses a critical challenge in oncology drug development, where poor solubility often limits therapeutic efficacy.

Further research has explored the compound's role in modulating enzyme activity. A 2024 paper in ACS Chemical Biology reported that 6,6-dimethyl-[1,4]diazepane dihydrochloride exhibits inhibitory effects on histone deacetylases (HDACs), enzymes involved in epigenetic regulation. The study utilized X-ray crystallography to elucidate the binding mode of the compound within the HDAC active site, providing insights for the rational design of next-generation epigenetic therapies. These findings underscore the compound's versatility as a scaffold for developing targeted enzyme inhibitors.

Despite these promising developments, challenges remain in optimizing the therapeutic window of derivatives based on 6,6-dimethyl-[1,4]diazepane dihydrochloride. Toxicity profiles and off-target effects must be carefully evaluated in future studies. Nevertheless, the compound's unique chemical properties and demonstrated biological activities position it as a valuable tool for advancing drug discovery efforts. Ongoing research is expected to uncover additional applications, particularly in the context of personalized medicine and combination therapies.